3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide

• Molecular Formula: C9H6F2N2O2S2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 3,4-difluoro-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C9H6F2N2O2S2/c10-7-2-1-6(5-8(7)11)17(14,15)13-9-12-3-4-16-9/h1-5H,(H,12,13)
• InChI Key: GAHNFZUBALLHBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)NC2=NC=CS2)F)F

Description

3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H6F2N2O2S2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 2-aminothiazole (23.88 g, 0.2384 mol) in methylene chloride (150 mL) and pyridine (38.0 mL, 0.470 mol) was added dropwise a solution of 3,4-difluorobenzenesulphonyl chloride (25.0 g, 0.118 mol) in 10 mL of methylene chloride. After stirring for 48 hours the reaction was diluted with more dichloromethane and extracted with 1N HCl. The organic layer was dried over sodium sulfate, filtered, and concentrated. The residue was purified by flash column chromatography to give 3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide as a white solid. LCMS Rt=1.24 minutes MS m/z 277 [MH]+